Cas no 72817-97-1 (Ethyl 4-Amino-5-cyanosalicylate)

• Product Name: Ethyl 4-Amino-5-cyanosalicylate
• CAS No: 72817-97-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD00728545
• CID: 569476
• PubChem ID: 3018374
• Update Time: 2025-05-21

Ethyl 4-Amino-5-cyanosalicylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-5-cyano-2-hydroxybenzoate
• 4-amino-5-cyano-2-hydroxyBenzoic acid ethyl ester
• Benzoic acid,4-amino-5-cyano-2-hydroxy-, ethyl ester
• Ethyl 4-amino-5-cyanosalicylate
• 4-amino-5-cyano-2-hydroxy-benzoic acid ethyl ester
• 4-Amino-5-cyansalicylsaeure-ethylester
• EINECS 276-867-6
• Ethyl-4-amino-5-cyano-2-hydroxybenzoate
• EN300-194261
• Ethyl4-amino-5-cyanosalicylate
• 3-(1H-tetrazol-5-yl)-9H-thioxanthen-9-one10,10-dioxide
• ethyl4-amino-5-cyano-2-hydroxybenzoate
• DTXSID30993613
• FT-0751239
• NS00062414
• SB77690
• A9444
• Benzoic acid, 4-amino-5-cyano-2-hydroxy-, ethyl ester
• JBTCEUXHFCUMJC-UHFFFAOYSA-N
• Z1509389131
• 72817-97-1
• R8SPF43RE7
• SCHEMBL1706638
• AKOS015854577
• DB-074631
• G58793
• Ethyl 4-Amino-5-cyanosalicylate

• MDL： MFCD00728545
• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)7-3-6(5-11)8(12)4-9(7)13/h3-4,13H,2,12H2,1H3
• InChI Key： JBTCEUXHFCUMJC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(=CC=1O)N)=O

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.34
• Boiling Point: 420.9°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.597
• PSA: 96.34000
• LogP: 1.60398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-Amino-5-cyanosalicylate

Ethyl 4-Amino-5-Cyanosalicylate: A Comprehensive Overview

Ethyl 4-Amino-5-Cyanosalicylate, identified by the CAS number 72817-97-1, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development, optical materials, and advanced sensors. Recent studies have further highlighted its versatility and the opportunities it presents for innovative solutions in these areas.

The molecular structure of Ethyl 4-Amino-5-Cyanosalicylate is characterized by a salicylate backbone with substituents at the 4-amino and 5-cyano positions. This arrangement imparts specific electronic and steric properties, making it suitable for a range of chemical reactions and functional applications. The salicylate group serves as a versatile platform for further modifications, enabling the creation of derivatives with tailored functionalities.

Recent research has focused on the synthesis and characterization of Ethyl 4-Amino-5-Cyanosalicylate derivatives, exploring their potential in pharmaceuticals. For instance, studies have demonstrated that certain derivatives exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents. Additionally, the compound's ability to form coordination complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

In the realm of materials science, Ethyl 4-Amino-5-Cyanosalicylate has been investigated for its role in the development of advanced optical materials. Its ability to form stable crystalline structures with high refractive indices makes it a candidate for applications in optical devices such as lenses and waveguides. Furthermore, recent advancements in nanotechnology have leveraged this compound to create nanostructured materials with enhanced mechanical and thermal stability.

The synthesis of Ethyl 4-Amino-5-Cyanosalicylate involves a multi-step process that typically begins with the preparation of salicylic acid derivatives. The introduction of amino and cyano groups is achieved through carefully controlled reactions, ensuring the desired stereochemistry and purity of the final product. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining product quality.

One of the most intriguing aspects of Ethyl 4-Amino-5-Cyanosalicylate is its ability to participate in supramolecular assemblies. Studies have shown that this compound can form self-assembled monolayers (SAMs) on various substrates, which are highly ordered structures with potential applications in surface engineering and bioelectronics. The integration of SAMs derived from this compound into biosensors has demonstrated improved sensitivity and selectivity for detecting analytes such as heavy metals and biomolecules.

Moreover, recent breakthroughs in computational chemistry have enabled detailed modeling of Ethyl 4-Amino-5-Cyanosalicylate's electronic structure and reactivity. These computational studies provide insights into the compound's interaction with other molecules, aiding in the design of more efficient chemical processes and materials. Such advancements underscore the importance of interdisciplinary approaches in unlocking the full potential of this compound.

In conclusion, Ethyl 4-Amino-5-Cyanosalicylate (CAS No: 72817-97-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with ongoing research into its derivatives and functional materials, position it as a key player in future technological advancements. As researchers continue to explore its capabilities, this compound is poised to make significant contributions to fields ranging from medicine to materials science.